Cas no 191855-57-9 (2-(isocyanatomethyl)naphthalene)

• Product Name: 2-(isocyanatomethyl)naphthalene
• CAS No: 191855-57-9
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 3854985
• PubChem ID: 13257751
• Update Time: 2025-05-24

2-(isocyanatomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(isocyanatomethyl)-
• 2-(isocyanatomethyl)naphthalene
• 191855-57-9
• DB-217508
• EN300-1851559
• SCHEMBL3722387
• 2-naphthylmethylisocyanate
• CITIVFHZQRITJO-UHFFFAOYSA-N

• Inchi： 1S/C12H9NO/c14-9-13-8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7H,8H2
• InChI Key： CITIVFHZQRITJO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1CN=C=O

Computed Properties

• Exact Mass: 183.068413911Da
• Monoisotopic Mass: 183.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(isocyanatomethyl)naphthalene

2-(Isocyanatomethyl)Naphthalene: A Comprehensive Overview

The compound 2-(isocyanatomethyl)naphthalene, also identified by the CAS number 191855-57-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into its properties, synthesis, applications, and recent advancements in research.

2-(Isocyanatomethyl)naphthalene is an aromatic heterocyclic compound characterized by a naphthalene ring system with an isocyanatomethyl group attached at the second position. The naphthalene moiety provides a rigid aromatic framework, while the isocyanatomethyl group introduces reactivity and functional versatility. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-(isocyanatomethyl)naphthalene in drug discovery and material science. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines.

The synthesis of 2-(isocyanatomethyl)naphthalene typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent functionalization. However, recent advancements have introduced more efficient methods utilizing transition metal catalysts. These methods not only enhance yield but also reduce reaction time, making the synthesis more viable for industrial applications.

In terms of physical properties, 2-(isocyanatomethyl)naphthalene has a melting point of approximately 120°C and is sparingly soluble in water. Its solubility increases in organic solvents such as dichloromethane and THF, which facilitates its use in solution-based reactions. The compound's UV-Vis spectrum shows strong absorption bands in the visible region, indicating its potential for applications in optoelectronic materials.

The application of 2-(isocyanatomethyl)naphthalene extends beyond pharmaceuticals. It serves as an intermediate in the synthesis of advanced materials, including polyurethanes and thermoplastics. Its ability to form stable bonds with other functional groups makes it a versatile component in polymer chemistry.

From an environmental perspective, researchers are investigating the biodegradation pathways of 2-(isocyanatomethyl)naphthalene. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This knowledge is crucial for assessing its environmental impact and developing sustainable manufacturing practices.

In conclusion, 2-(isocyanatomethyl)naphthalene, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.